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Compound of Interest

Compound Name: JYL 1421

Cat. No.: B1673192

Disclaimer: No specific Safety Data Sheet (SDS) for JYL 1421 was publicly available at the
time of this writing. The following guidance is based on the product information available for
JYL 1421, the safety data for structurally related compounds (specifically those containing a
thiourea group), and general best practices for handling potent, powdered research chemicals.
It is imperative that all laboratory personnel consult with their institution's Environmental Health
and Safety (EHS) department for a formal risk assessment before handling this compound.

Immediate Safety and Handling Precautions

JYL 1421 is a potent transient receptor potential vanilloid 1 (TRPV1) antagonist intended for
research purposes only.[1] Due to its chemical structure, which includes a thiourea moiety, and
its potent biological activity, it should be handled with extreme caution in a controlled laboratory
environment. Compounds containing thiourea are considered hazardous and may be irritants,
sensitizers, and are suspected carcinogens and reproductive toxicants.[2][3]

Key Handling Principles:

» Avoid all personal contact: This includes inhalation of dust, and contact with skin and eyes.

[1]

e Use in a designated area: All handling of powdered JYL 1421 should occur in a well-

ventilated area, preferably within a certified chemical fume hood or a powder containment
hood.
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e Prevent aerosolization: Use careful technique to avoid generating dust when weighing and

preparing solutions.

e Hygiene: Always wash hands thoroughly with soap and water after handling.[1]

Personal Protective Equipment (PPE)

A comprehensive risk assessment should guide the selection of PPE. The following table

outlines recommended PPE for handling JYL 1421 powder and solutions.

] Eye/Face ] ] Respiratory
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o and a face ) )
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shield, or
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chemical splash ) ]
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Logistical Information

The following table summarizes key logistical data for JYL 1421.
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Parameter Value Source
CAS Number 401907-26-4 [1]
Molecular Formula C20H26FN302S2 [1]
Formula Weight 423.6 g/mol [1]
Appearance Crystalline solid [1]
Purity >95% [1]
Storage Temperature -20°C [1]
Solubility Soluble in DMSO [1]

Experimental Protocols

Stock Solution Preparation (General Protocol):

e Ensure all necessary PPE is donned correctly.

o Perform all operations within a chemical fume hood.

o Allow the vial of JYL 1421 to equilibrate to room temperature before opening.
o Carefully weigh the desired amount of JYL 1421 powder.

e Add the appropriate volume of dimethyl sulfoxide (DMSO) to the powder to achieve the
desired stock concentration. It is recommended to purge the DMSO with an inert gas before
use.[1]

o Cap the vial securely and vortex or sonicate until the solid is completely dissolved.
o Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

Disposal Plan

All waste materials contaminated with JYL 1421, including empty vials, pipette tips, gloves, and
disposable gowns, must be disposed of as hazardous chemical waste. Follow all local, state,
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and federal regulations for hazardous waste disposal. Do not dispose of JYL 1421 down the
drain or in the regular trash.

Visualizations
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Safe Handling Workflow for JYL 1421 Powder
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Caption: A workflow for safely handling powdered JYL 1421.
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PPE Selection Logic for JYL 1421
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Caption: Logical flow from hazard identification to PPE selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
JYL 1421]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673192#personal-protective-equipment-for-
handling-jyl-1421]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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